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Compound of Interest

Compound Name: 2-NAP

Cat. No.: B136196

For Researchers, Scientists, and Drug Development Professionals

WARNING: 2-Naphthylamine is a known human carcinogen and is highly toxic. Extreme
caution must be exercised when handling this compound. All operations should be conducted

within a certified chemical fume hood, and appropriate personal protective equipment must be
worn at all times.

Properties and Hazards

2-Naphthylamine is a white to reddish crystalline solid that is slightly soluble in hot water and
soluble in ethanol and ether. It is classified as a Group 1 carcinogen by the International
Agency for Research on Cancer (IARC), meaning it is carcinogenic to humans. The primary
route of exposure is through inhalation and skin absorption.

Table 1: Physical and Chemical Properties
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Property Value
Chemical Formula C1oH9oN
Molar Mass 143.19 g/mol
Appearance White to reddish, crystalline solid
Melting Point 111-113°C
Boiling Point 306 °C
Solubility Slightly soluble in hot water; Soluble in ethanol,
ether
Table 2: Toxicity and Exposure Limits
Parameter Value
LDso (oral, rat) 727 mg/kg

Not established; recognized as a human

OSHA PEL _

carcinogen

Not established; recognized as a potential
NIOSH REL _ _

occupational carcinogen

Not established; recognized as a human
ACGIH TLV

carcinogen

Experimental Protocols

2.1. Handling and Storage

» Engineering Controls: All work with 2-Naphthylamine must be conducted in a certified

chemical fume hood with a face velocity of at least 100 feet per minute. The work area

should be designated for carcinogen use.

» Personal Protective Equipment (PPE):
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[e]

Gloves: Nitrile or other chemically resistant gloves are required. Double gloving is
recommended.

[e]

Eye Protection: Chemical safety goggles and a face shield must be worn.

o

Lab Coat: A fully buttoned lab coat, preferably a disposable one, should be worn.

[¢]

Respirator: For operations with a high potential for aerosol generation, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors should be used.

o Storage: 2-Naphthylamine should be stored in a cool, dry, well-ventilated area, away from
incompatible materials such as strong oxidizing agents. The container must be tightly sealed
and clearly labeled as a "Carcinogen."

2.2. Spill and Emergency Procedures

o Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate
PPE, cover the spill with an absorbent material (e.g., vermiculite, sand). Carefully collect the
absorbed material into a sealed, labeled container for hazardous waste disposal.

o Large Spills: For large spills, evacuate the entire laboratory and notify your institution's
Environmental Health and Safety (EHS) department immediately.

e First Aid:

[e]

Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

[e]

Inhalation: Move the person to fresh air.

o

Ingestion: Do NOT induce vomiting.

2.3. Waste Disposal
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All waste contaminated with 2-Naphthylamine, including empty containers, disposable PPE,
and spill cleanup materials, must be disposed of as hazardous waste in accordance with local,
state, and federal regulations.

Visualizations
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Caption: Experimental workflow for handling 2-Naphthylamine.
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 To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of 2-
Naphthylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136196#handling-and-safety-protocols-for-2-
naphthylamine-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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